Cas no 1798541-65-7 (N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)

N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide is a structurally complex triazole-based compound featuring a pyridinyl moiety and an acetamidophenyl substituent. Its design incorporates a 1,2,3-triazole core, which is known for its stability and potential in medicinal chemistry applications. The presence of methoxyphenyl and pyridinyl groups enhances its binding affinity to biological targets, making it a candidate for further pharmacological studies. The compound's amide linkage and heterocyclic architecture contribute to its solubility and bioavailability. This molecule may be of interest in drug discovery, particularly for targeting enzyme inhibition or receptor modulation due to its well-defined pharmacophoric elements.
N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide structure
1798541-65-7 structure
Product Name:N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
CAS No:1798541-65-7
MF:C23H20N6O3
MW:428.44330406189
CID:5407437
Update Time:2025-10-28

N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-pyridin-4-yltriazole-4-carboxamide
    • N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
    • Inchi: 1S/C23H20N6O3/c1-15(30)25-17-7-3-4-8-18(17)26-23(31)21-22(16-11-13-24-14-12-16)29(28-27-21)19-9-5-6-10-20(19)32-2/h3-14H,1-2H3,(H,25,30)(H,26,31)
    • InChI Key: UOGLIJXQSQOQNE-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2OC)C(C2=CC=NC=C2)=C(C(NC2=CC=CC=C2NC(=O)C)=O)N=N1

N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

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Additional information on N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1798541-65-7)

The compound N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1798541-65-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2,3-triazole core linked to pyridine and methoxyphenyl moieties, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapeutics, as these areas align with current trends in precision medicine.

One of the most searched questions in the field of medicinal chemistry is: "What are the latest advancements in triazole-based drug development?" This compound addresses this query by showcasing the versatility of 1,2,3-triazole derivatives in modern pharmacology. Its acetamidophenyl and methoxyphenyl substituents enhance its binding affinity to biological targets, a feature often explored in AI-driven drug design platforms. The inclusion of a pyridin-4-yl group further optimizes its pharmacokinetic properties, making it a subject of interest for computational chemistry studies.

From an industrial perspective, the demand for highly functionalized triazoles like this compound is rising due to their role in bioconjugation and click chemistry. These applications are frequently searched in academic and industrial forums, reflecting the growing need for efficient synthetic methodologies. The compound’s carboxamide functionality also positions it as a valuable intermediate in the synthesis of peptide mimetics, a hot topic in biotechnology circles.

Another trending topic in scientific communities is the exploration of multi-target therapeutics. The structural complexity of N-(2-acetamidophenyl)-1-(2-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide allows it to interact with multiple biological pathways, a feature highly sought after in neurodegenerative disease research. Its potential to modulate protein-protein interactions (PPIs) is another area of active investigation, as PPIs are considered challenging yet rewarding targets in drug discovery.

In summary, CAS No. 1798541-65-7 represents a cutting-edge example of how heterocyclic chemistry can address contemporary challenges in life sciences. Its relevance to drug discovery, bioconjugation, and multi-target therapeutics ensures its place in ongoing research, making it a compound worth watching in the coming years.

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